6-Isopropoxy-4-oxo-1,4-dihydroquinoline-3-carboxylic acid

• IUPAC Name: 4-oxo-6-propan-2-yloxy-1H-quinoline-3-carboxylic acid
• InChI: InChI=1S/C13H13NO4/c1-7(2)18-8-3-4-11-9(5-8)12(15)10(6-14-11)13(16)17/h3-7H,1-2H3,(H,14,15)(H,16,17)
• InChI Key: FYRONVMUOKBALL-UHFFFAOYSA-N
• Canonical SMILES: CC(C)OC1=CC2=C(C=C1)NC=C(C2=O)C(=O)O
• Molecular Formula: C13H13NO4
• Molecular Weight: 247.25 g/mol
• CAS No.: 692764-52-6

Description

6-Isopropoxy-4-oxo-1,4-dihydroquinoline-3-carboxylic acid is a chemical compound with the molecular formula C13H13NO4 and a molecular weight of 247.25 g/mol . This compound is part of the quinoline family, which is known for its diverse applications in medicinal chemistry and other scientific fields .

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of 6-Isopropoxy-4-oxo-1,4-dihydroquinoline-3-carboxylic acid typically involves the reaction of appropriate quinoline derivatives with isopropyl alcohol under controlled conditions . The reaction is usually catalyzed by acids or bases to facilitate the formation of the isopropoxy group .

Industrial Production Methods: Industrial production of this compound may involve large-scale synthesis using automated reactors and continuous flow systems to ensure consistent quality and yield . The process often includes purification steps such as recrystallization or chromatography to obtain the desired product in high purity .

Chemical Reactions Analysis

Types of Reactions: 6-Isopropoxy-4-oxo-1,4-dihydroquinoline-3-carboxylic acid can undergo various chemical reactions, including:

Oxidation: This reaction can introduce additional oxygen-containing functional groups.

Reduction: This reaction can convert the oxo group to a hydroxyl group.

Substitution: This reaction can replace the isopropoxy group with other functional